Cas no 866896-29-9 (1-(4-methoxyphenyl)-5-methyl-N-phenyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(4-methoxyphenyl)-5-methyl-N-phenyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 866896-29-9
• MF: C₁₇H₁₆N₄O₂
• MW: 308.334543228149
• CID: 5957299
• PubChem ID: 2151499
• Update Time: 2025-10-22

1-(4-methoxyphenyl)-5-methyl-N-phenyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)-5-methyl-N-phenyl-1H-1,2,3-triazole-4-carboxamide
• 1-(4-methoxyphenyl)-5-methyl-N-phenyltriazole-4-carboxamide
• 1H-1,2,3-Triazole-4-carboxamide, 1-(4-methoxyphenyl)-5-methyl-N-phenyl-
• AKOS001885338
• F1607-0635
• 866896-29-9

• Inchi： 1S/C17H16N4O2/c1-12-16(17(22)18-13-6-4-3-5-7-13)19-20-21(12)14-8-10-15(23-2)11-9-14/h3-11H,1-2H3,(H,18,22)
• InChI Key： DPCOJAFOIQGYOQ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(OC)C=C2)C(C)=C(C(NC2=CC=CC=C2)=O)N=N1

Computed Properties

• Exact Mass: 308.12732577g/mol
• Monoisotopic Mass: 308.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 69Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-(4-methoxyphenyl)-5-methyl-N-phenyl-1H-1,2,3-triazole-4-carboxamide

1-(4-Methoxyphenyl)-5-Methyl-N-Phenyl-1H-1,2,3-Triazole-4-Carboxamide (CAS No. 866896-29-9)

1-(4-Methoxyphenyl)-5-Methyl-N-Phenyl-1H-1,2,3-Triazole-4-Carboxamide, commonly referred to by its CAS number CAS No. 866896-29-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and materials science. The structure of this compound is characterized by a triazole ring system substituted with a methoxyphenyl group, a methyl group, and a phenylamino group, making it a versatile molecule for various chemical modifications and functionalizations.

The synthesis of 1-(4-Methoxyphenyl)-5-Methyl-N-Phenyl-1H-1,2,3-Triazole-4-Carboxamide typically involves multi-step organic reactions. Recent advancements in click chemistry have enabled more efficient routes for the construction of triazole-containing compounds. For instance, the use of copper-catalyzed azide–alkyne cycloaddition (CuAAC) has been explored to synthesize this compound with high yields and selectivity. The presence of the methoxy group at the para position of the phenyl ring introduces steric and electronic effects that can influence the reactivity and stability of the molecule.

In terms of applications, this compound has shown promise in several areas. In pharmacology, it has been investigated as a potential lead compound for drug development due to its unique pharmacokinetic properties and bioavailability. Recent studies have highlighted its ability to modulate specific biological targets, such as protein kinases and G-protein coupled receptors (GPCRs), which are implicated in various diseases including cancer and neurodegenerative disorders.

Moreover, the methyl group substitution on the triazole ring enhances the lipophilicity of the molecule, which is crucial for its absorption and permeability across biological membranes. This feature makes it an attractive candidate for drug delivery systems, where lipophilic molecules are often preferred for their ability to cross cellular barriers effectively.

From a materials science perspective, CAS No. 866896-29-9 has been explored as a building block for advanced materials such as polymers and nanoparticles. Its triazole moiety provides opportunities for click chemistry-based polymerization reactions, enabling the creation of functional polymers with tailored properties. Recent research has demonstrated its use in synthesizing stimuli-responsive polymers that can undergo reversible structural changes in response to external stimuli like temperature or pH.

In addition to its chemical applications, this compound has also been studied for its environmental impact. Assessments of its biodegradability and toxicity have been conducted to ensure its safe use in industrial and biomedical applications. Results from these studies indicate that it exhibits low toxicity towards aquatic organisms under standard test conditions.

The versatility of 1-(4-Methoxyphenyl)-5-Methyl-N-Phenyl-1H-1,2,3-Triazole-4-Carboxamide lies in its ability to serve as both a functional molecule and a platform for further chemical exploration. Its structure allows for easy modification through substitution at various positions on the triazole ring or the phenyl groups, enabling researchers to tailor its properties for specific applications.

In conclusion, CAS No. 866896–29–9 represents a valuable compound with diverse applications across multiple disciplines. Its synthesis methods continue to evolve with advancements in organic chemistry techniques, while its biological and materials science applications hold great potential for future innovations.